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Introduction
Solvent Red 23, also known as Sudan III or C.I. 26100, is a lipophilic diazo dye. Its chemical

structure, characterized by two azo groups, is responsible for its distinct red-orange color.[1]

With a molecular formula of C₂₂H₁₆N₄O and a molecular weight of 352.39 g/mol , this dye is

soluble in various organic solvents such as ethanol, acetone, and benzene, but insoluble in

water.[1][2][3] Its primary applications are in coloring nonpolar substances like oils, fats, waxes,

and various hydrocarbon-based products.[2][4] In the realm of scientific research,

understanding the spectral characteristics of such dyes is crucial for their potential application

in sensing, imaging, and as tracers in various analytical methodologies.

This technical guide provides an in-depth overview of the spectral properties of Solvent Red

23, focusing on its absorption and fluorescence characteristics. It includes a summary of

quantitative spectral data, detailed experimental protocols for spectral analysis, and a

discussion on the influence of solvent polarity on its spectral behavior.
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Physicochemical Properties of Solvent Red 23
A summary of the key physicochemical properties of Solvent Red 23 is presented in the table

below.

Property Value Reference

Synonyms
Sudan III, C.I. 26100, Cerasin

Red
[4]

CAS Number 85-86-9 [1]

Molecular Formula C₂₂H₁₆N₄O [1]

Molecular Weight 352.39 g/mol [1]

Appearance Yellowish-red to red powder [2]

Melting Point 199 °C (decomposes)

Solubility
Soluble in ethanol, acetone,

benzene; Insoluble in water
[1][2][3]

UV-Visible Absorption Spectroscopy
The color of Solvent Red 23 arises from its absorption of light in the visible region of the

electromagnetic spectrum. The primary absorption band is attributed to π → π* electronic

transitions within the conjugated system of the diazo structure.

Solvatochromism
Solvent Red 23 exhibits solvatochromism, meaning its absorption spectrum, particularly the

wavelength of maximum absorption (λmax), is influenced by the polarity of the solvent.[5]

Generally, an increase in solvent polarity leads to a bathochromic shift (a shift to longer

wavelengths) of the main absorption band. This phenomenon is due to the differential

stabilization of the ground and excited electronic states of the dye molecule by the solvent

molecules.

Quantitative Absorption Data
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The following table summarizes the reported UV-Visible absorption characteristics of Solvent

Red 23 in various solvents.

Solvent λmax (nm)
Molar Absorptivity
(ε) (M⁻¹cm⁻¹)

Reference

Ethanol 504 30,000

Various Solvents 490-510 ~10⁴ [6][7]

Hexane 254-362 Not Reported [8][9]

Acetonitrile
264-364, and a peak

around 313
Not Reported [8][9]

Chloroform 354 Not Reported [10]

Note: The ranges reported for hexane and acetonitrile likely encompass multiple absorption

bands in the UV and visible regions.

Fluorescence Spectroscopy
While diazo compounds are not typically known for strong fluorescence, studies have indicated

that Sudan dyes, including Solvent Red 23, do exhibit fluorescence. The fluorescence

properties, such as the emission maximum and quantum yield, are also expected to be

influenced by the solvent environment.

Quantitative Fluorescence Data
Detailed quantitative data on the fluorescence characteristics of Solvent Red 23, including

excitation and emission maxima and fluorescence quantum yield, are not readily available in

the published literature. Further experimental investigation is required to fully characterize

these properties.

Experimental Protocols
The following sections provide detailed methodologies for the spectral analysis of Solvent Red

23.
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UV-Visible Spectroscopy
This protocol outlines the procedure for determining the absorption spectrum and molar

absorptivity of Solvent Red 23.

Materials:

Solvent Red 23

Spectroscopic grade solvents (e.g., ethanol, hexane, acetonitrile)

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

Double-beam UV-Visible spectrophotometer

Procedure:

Stock Solution Preparation:

Accurately weigh a small amount of Solvent Red 23 (e.g., 5 mg).

Dissolve the dye in a known volume (e.g., 100 mL) of the desired solvent in a volumetric

flask to prepare a stock solution of known concentration.

Preparation of Working Solutions:

Perform serial dilutions of the stock solution to prepare a series of working solutions with

concentrations that will yield absorbance values in the linear range of the

spectrophotometer (typically 0.1 to 1.0).

Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.

Set the wavelength range for scanning (e.g., 300-700 nm).

Use the pure solvent as a blank to zero the instrument.
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Data Acquisition:

Rinse a quartz cuvette with the working solution and then fill it.

Place the cuvette in the sample holder of the spectrophotometer.

Record the absorption spectrum.

Identify the wavelength of maximum absorbance (λmax).

Record the absorbance at λmax for each of the working solutions.

Data Analysis:

Plot a calibration curve of absorbance at λmax versus concentration.

Perform a linear regression of the data. The slope of the line, according to the Beer-

Lambert law (A = εbc), will be the molar absorptivity (ε) since the path length (b) is 1 cm.

Fluorescence Spectroscopy
This protocol describes the general procedure for measuring the fluorescence emission and

excitation spectra of Solvent Red 23.

Materials:

Solvent Red 23 solutions of known concentration (as prepared for UV-Vis spectroscopy)

Spectroscopic grade solvents

Quartz fluorescence cuvettes

Spectrofluorometer

Procedure:

Sample Preparation:
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Use a dilute solution of Solvent Red 23 with an absorbance of less than 0.1 at the

excitation wavelength to avoid inner filter effects.

Spectrofluorometer Setup:

Turn on the spectrofluorometer and allow the lamp to stabilize.

Set the excitation and emission slit widths (e.g., 5 nm).

Emission Spectrum Acquisition:

Set the excitation wavelength to the λmax determined from the UV-Vis spectrum (or a

wavelength on the shoulder of the absorption peak).

Scan a range of emission wavelengths starting from about 10 nm above the excitation

wavelength to a longer wavelength where the fluorescence intensity returns to baseline.

Identify the wavelength of maximum fluorescence emission.

Excitation Spectrum Acquisition:

Set the emission wavelength to the maximum determined from the emission spectrum.

Scan a range of excitation wavelengths over the absorption region of the dye.

The resulting excitation spectrum should be similar in shape to the absorption spectrum.

Mandatory Visualizations
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Caption: Experimental workflow for spectral analysis of Solvent Red 23.
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Conclusion
This technical guide has summarized the key spectral characteristics of Solvent Red 23, with a

focus on its UV-Visible absorption properties and the influence of solvent polarity. The provided

quantitative data, though limited in scope for fluorescence, offers a valuable baseline for

researchers. The detailed experimental protocols serve as a practical starting point for the

accurate and reproducible spectral analysis of this dye. Further research is warranted to fully

elucidate the fluorescence properties of Solvent Red 23, which would expand its potential

applications in various scientific disciplines, including drug development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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